Cas no 12036-44-1 (Thulium(III) oxide)

• Product Name: Thulium(III) oxide
• CAS No: 12036-44-1
• MF: O₃Tm₂
• MW: 385.86660861969
• MDL: MFCD00011285
• CID: 48746
• PubChem ID: 24857391
• Update Time: 2025-11-02

Thulium(III) oxide Chemical and Physical Properties

Names and Identifiers

• Thulium(III) oxide
• ThuliumoxideREOwhitepowder
• Thulium oxide
• oxygen(2-),thulium(3+)
• r (REO)
• REacton
• Thuliumoxide
• Dithulium trioxide
• Thulium(III) oxide, REacton(R), 99.99% (REO)
• Thulium(III) oxide, REacton(R), 99.997% (REO)
• Thulium(III) oxide, REacton(R), 99.9% (REO)
• Thulium(III) oxide, REacton, 99.99% (REO)
• Thulium(III) oxide, REacton, 99.9% (REO)
• Thulia
• Thulium(III)oxide,REacton99.997%(REO)

• MDL： MFCD00011285
• Inchi： 1S/3O.2Tm
• InChI Key： CWEYWFRFCUNVEY-UHFFFAOYSA-N
• SMILES： O([Tm]=O)[Tm]=O

Computed Properties

• Exact Mass: 385.85300
• Monoisotopic Mass: 385.853
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3A^2

Experimental Properties

• Color/Form: White light green powder. After heating, it turns to shiny red, and after a long time of heating, it can turn to yellow and white.
• Density: 8.600
• Melting Point: 2425°C
• Boiling Point: No data available
• Solubility: Slightly soluble in strong acids. Insoluble in water.
• Water Partition Coefficient: Slightly soluble in strong acids. Insoluble in water.
• PSA: 43.37000
• LogP: -0.30600
• Sensitiveness: Easily hygroscopic
• Solubility: Insoluble in water, it can dissolve slowly in strong acid.
• Merck: 14,9394

Thulium(III) oxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide organides Lanthanide oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds